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Compound of Interest

Compound Name: BGG463

Cat. No.: B15591037

For Researchers, Scientists, and Drug Development Professionals

Introduction

BGG463 is a potent and orally active type Il inhibitor of Cyclin-Dependent Kinase 2 (CDK2).[1]
[2] CDKs are a family of protein kinases that play a crucial role in regulating the cell cycle, and
their dysregulation is often implicated in the development of cancer.[3] Specifically, CDK2 is
active during the G1 and S phases of the cell cycle, making it a key regulator of the G1-S
phase transition.[4][5] As a type Il inhibitor, BGG463 targets the inactive conformation of CDK2,
offering a distinct mechanism of action. These application notes provide detailed protocols for
the preparation of BGG463 stock solutions in Dimethyl Sulfoxide (DMSO), along with essential
information for its use in research settings.

Quantitative Data Summary

For ease of reference, the key quantitative data for BGG463 is summarized in the table below.
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Property Value Reference(s)
Molecular Formula C30H29F3N603 [415]
Molecular Weight 578.58 g/mol [41[5]
Appearance Light yellow to yellow solid [4]

Solubility in DMSO =125 mg/mL (= 216.05 mM) [4]
Recommended Storage -20°C [31[4]

Signaling Pathway of BGG463 Target: CDK2

BGG463 exerts its biological effects by inhibiting CDK2. The diagram below illustrates the
canonical CDK2 signaling pathway, which is pivotal for the progression of the cell cycle from
the G1 to the S phase. In essence, the activation of the Cyclin E/CDK2 and Cyclin A/CDK2
complexes leads to the phosphorylation of the Retinoblastoma protein (Rb). This
phosphorylation event releases the transcription factor E2F, allowing it to activate the
transcription of genes required for DNA synthesis and S-phase entry. By inhibiting CDK2,
BGG463 prevents Rb phosphorylation, leading to cell cycle arrest at the G1/S checkpoint.
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for BGG463 Stock
Solution Preparation in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15591037#how-to-prepare-bgg463-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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